(2S)-2-(2-fluorobenzenesulfonamido)propanoic acid

• IUPAC Name: (2S)-2-[(2-fluorophenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C9H10FNO4S/c1-6(9(12)13)11-16(14,15)8-5-3-2-4-7(8)10/h2-6,11H,1H3,(H,12,13)/t6-/m0/s1
• InChI Key: XEWYRRHRYVLKKL-LURJTMIESA-N
• Canonical SMILES: CC(C(=O)O)NS(=O)(=O)C1=CC=CC=C1F
• Isomeric SMILES: C[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC=C1F
• Molecular Formula: C9H10FNO4S
• Molecular Weight: 247.25 g/mol

Description

(2S)-2-(2-fluorobenzenesulfonamido)propanoic acid, also known as FBSPA, is a synthetic organic compound with a wide range of applications in scientific research. FBSPA is a chiral carboxylic acid, and is a derivative of benzenesulfonamide. It is a colorless solid that is soluble in water and organic solvents. FBSPA has been used in a variety of scientific research applications, including organic synthesis, drug development, and protein engineering.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

Synthesis of Fluorinated Compounds : Research on the practical synthesis of 2-fluoro-4-bromobiphenyl, a key intermediate in the manufacture of flurbiprofen, demonstrates the relevance of fluorinated compounds in pharmaceutical manufacturing. The study developed a practical pilot-scale method for preparing 2-fluoro-4-bromobiphenyl, underscoring the importance of such compounds in drug synthesis due to their unique properties, such as stability and efficacy (Qiu et al., 2009).

Environmental Behavior and Analysis

Occurrence and Fate in Aquatic Environments : Parabens, which share functional groups with (2S)-2-(2-fluorobenzenesulfonamido)propanoic acid, have been studied for their occurrence, fate, and behavior in aquatic environments. This research is critical for understanding the environmental impact of widely used preservatives and their potential as endocrine disruptors, as well as informing on the persistence and behavior of similar chemical structures in water bodies (Haman et al., 2015).

Polymer and Material Science Applications

Fluorinated Alternatives in Polymer Design : The unique properties of fluorinated compounds, such as thermal and chemical stability, have been explored for their use in polymer design. Fluorinated elements, including those related to (2S)-2-(2-fluorobenzenesulfonamido)propanoic acid, offer novel physicochemical properties that can enhance the stability of proteins and other polymers against denaturation. This area of research opens up possibilities for creating materials with exceptional durability and specific biological activities (Buer & Marsh, 2012).

Environmental Safety and Regulations

Assessment of Fluoropolymers : Given the environmental concerns surrounding per- and polyfluoroalkyl substances (PFAS), studies on fluoropolymers, which include fluorinated compounds like (2S)-2-(2-fluorobenzenesulfonamido)propanoic acid, provide insights into their distinct class within the PFAS group. These compounds are highlighted for their negligible monomer content, low potential for bioaccumulation, and minimal environmental and health risks, contributing to the discussion on their regulatory assessment and environmental safety considerations (Henry et al., 2018).